2-(4-fluorophenyl)-N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[6-(furan-2-yl)pyridazin-3-yl]oxyethyl]acetamide
• InChI: InChI=1S/C18H16FN3O3/c19-14-5-3-13(4-6-14)12-17(23)20-9-11-25-18-8-7-15(21-22-18)16-2-1-10-24-16/h1-8,10H,9,11-12H2,(H,20,23)
• InChI Key: WTWOFPJVGDIRKM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN=C(C=C2)OCCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

2-(4-fluorophenyl)-N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known to have a range of biochemical and physiological effects, which make it an interesting subject for further investigation.

Scientific Research Applications

Anti-Cancer Potential

Research has highlighted the synthesis of novel compounds with potential anti-cancer activities. One study discusses the creation of compounds with significant anticancer activity against various human cancer cell lines, including lung, breast, and CNS cancer, suggesting the potential utility of this compound class in oncology (Hammam et al., 2005).

Herbicidal Activities

Another study focuses on the synthesis and evaluation of herbicidal activities of novel derivatives, indicating some compounds exhibit strong herbicidal effects comparable to commercial herbicides. This research points to potential agricultural applications, highlighting the compound's versatility beyond pharmaceutical uses (Xu et al., 2008).

Pharmaceutical Market Impact

The pharmaceutical market analysis has identified pyridazino compounds as having diverse therapeutic activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. This broad range of activities showcases the compound's potential in addressing multiple health conditions (Habernickel, 2002).

Synthesis of Heterocyclic Compounds

Research on the synthesis of heterocyclic compounds with expected antibacterial activities from related compounds has been conducted. This work indicates the compound's structural versatility and potential in developing new antibacterial agents (El-Hashash et al., 2015).

Metabolic Activation Studies

Metabolic activation of pyrazinone-containing thrombin inhibitors highlights the compound's role in the development of anticoagulation agents. Understanding the metabolic pathways can inform safer drug design by minimizing the generation of reactive intermediates (Singh et al., 2003).